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Compound of Interest

Compound Name: Recainam Hydrochloride

Cat. No.: B1220514

CAS Number: 74752-07-1

Chemical Name: 1-(2,6-dimethylphenyl)-3-(3-(isopropylamino)propyl)urea hydrochloride[1]

Introduction

Recainam hydrochloride, also known by its developmental code Wy-42,362, is an
investigational Class | antiarrhythmic agent.[2][3] As a sodium channel blocker, it has been
evaluated for its efficacy in the management of ventricular arrhythmias.[2][4] This technical
guide provides a comprehensive overview of the chemical properties, mechanism of action,
pharmacokinetics, and relevant experimental protocols for Recainam hydrochloride, tailored
for researchers, scientists, and drug development professionals.

Chemical and Physical Properties

Recainam hydrochloride is the salt form of the free base, Recainam (CAS 74738-24-2).[1]
The hydrochloride salt is the commonly used form in pharmaceutical preparations.[2]

Table 1: General Chemical Properties of Recainam Hydrochloride
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Property Value

CAS Number 74752-07-1[1][3][5][6]

Molecular Formula C15H26CINsO[1][6]

Molecular Weight 299.84 g/mol [3][6]
1-(2,6-dimethylphenyl)-3-(3-

UPAC Name (is(opropylamiﬁ:)pro;/;I)ur(ea hydrochloride[1]

Synonyms Wy-42,362 HCI, Recainam HCI[1]

Appearance Solid[1]

Solubility Soluble in DMSO (= 50 mg/mL)[6]

Table 2: Predicted Physicochemical Data for Recainam (Free Base)

Property Predicted Value
Boiling Point 370.9£42.0 °C[2]
Density 1.030 + 0.06 g/cm3[2]
pKa 13.93 + 0.46[2]

Note: The data in Table 2 are predicted values
and should be confirmed by experimental

analysis.[2]

Mechanism of Action

Recainam is a Class | antiarrhythmic agent, whose primary mechanism of action is the
blockade of voltage-gated sodium channels in cardiomyocytes.[4][6][7] This inhibition slows the
influx of sodium ions during Phase 0 of the cardiac action potential, leading to a decrease in
the maximum rate of depolarization.[2][4] Consequently, conduction velocity is slowed in the
atria, ventricles, and His-Purkinje system, which contributes to its antiarrhythmic effects.[4]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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« To cite this document: BenchChem. [Recainam Hydrochloride: A Technical Guide for Drug
Development Professionals]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1220514#recainam-hydrochloride-cas-number-
74752-07-1-information]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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